N-[2-(4-fluorophenyl)ethyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O2S/c20-16-5-3-14(4-6-16)7-10-21-18(23)15-8-11-22(12-9-15)19(24)17-2-1-13-25-17/h1-6,13,15H,7-12H2,(H,21,23)
• InChI Key: NQVAHVZRHICYQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=C(C=C2)F)C(=O)C3=CC=CS3
• Molecular Formula: C19H21FN2O2S
• Molecular Weight: 360.4 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, commonly known as "FPEPTC," is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

FPEPTC acts as a selective mu opioid receptor antagonist, which means that it binds to and blocks the activity of these receptors. Mu opioid receptors are primarily located in the central nervous system and are involved in the modulation of pain perception, as well as other physiological processes such as mood, appetite, and respiratory function.
Biochemical and Physiological Effects:
FPEPTC has been shown to produce a range of biochemical and physiological effects, including the modulation of pain perception, the reduction of drug-seeking behavior, and the modulation of mood and appetite. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPEPTC for lab experiments is its high selectivity for the mu opioid receptor, which allows researchers to study the specific effects of mu opioid receptor blockade without affecting other receptor systems. However, one limitation of FPEPTC is its relatively low potency compared to other mu opioid receptor antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on FPEPTC, including:
1. Further studies on the potential applications of FPEPTC in pain management and drug addiction treatment.
2. Development of more potent and selective mu opioid receptor antagonists based on the structure of FPEPTC.
3. Investigation of the potential effects of FPEPTC on other physiological processes such as respiratory function and immune system function.
4. Studies on the potential side effects of FPEPTC and ways to mitigate these effects.
5. Investigation of the potential applications of FPEPTC in other areas of neuroscience research, such as mood disorders and neurodegenerative diseases.
Conclusion:
In conclusion, FPEPTC is a synthetic compound that has been extensively studied for its potential applications in scientific research, particularly in the field of pain management and drug addiction treatment. It acts as a selective mu opioid receptor antagonist and has been shown to produce a range of biochemical and physiological effects. While FPEPTC has several advantages for lab experiments, such as its high selectivity for the mu opioid receptor, it also has limitations, such as its relatively low potency. Future research on FPEPTC could lead to the development of more potent and selective mu opioid receptor antagonists and could also shed light on its potential applications in other areas of neuroscience research.

Synthesis Methods

FPEPTC can be synthesized using a multi-step process that involves the reaction of 4-fluoroacetophenone with 2-bromobenzyl bromide to form 2-(4-fluorophenyl)ethyl bromide. This intermediate is then reacted with thioacetic acid to form the corresponding thioester, which is subsequently reacted with piperidine-4-carboxylic acid to form FPEPTC.

Scientific Research Applications

FPEPTC has been primarily studied for its potential applications in neuroscience research, particularly in the field of pain management. It has been shown to act as a potent and selective inhibitor of the mu opioid receptor, which plays a crucial role in the modulation of pain perception. FPEPTC has also been studied for its potential applications in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.